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Compound of Interest

Compound Name: Mevastatin hydroxy acid sodium

CAS No.: 99782-89-5

Cat. No.: B124844 Get Quote

Executive Summary & Scientific Rationale
Mevastatin (Compactin) naturally exists as a lactone prodrug. However, the Mevastatin
Hydroxy Acid Sodium (MHAS) salt represents the open-ring, bioactive form required for

immediate inhibition of HMG-CoA reductase in cell-free assays and specific in vitro models.

Unlike its lactone precursor, MHAS is chemically fragile. It possesses a thermodynamic

tendency to undergo acid-catalyzed lactonization (reverting to the inactive precursor) and is

significantly hygroscopic. The preservation of MHAS integrity requires a "Three-Point Defense"

strategy targeting moisture, pH, and temperature.

This guide provides a validated protocol for the long-term storage of MHAS powder, ensuring

>98% bioactive retention over 24 months.

Critical Storage Parameters
The stability of MHAS is governed by three physicochemical variables. Failure to control any

single variable will result in compound degradation.
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Parameter Recommended Condition Scientific Justification

Temperature -20°C (± 5°C)

Reduces the kinetic energy

available for spontaneous

lactonization and oxidation.

Moisture Strictly Desiccated

MHAS is hygroscopic.

Absorbed water molecules act

as a nucleophile source and

plasticizer, accelerating

hydrolysis and crystal lattice

collapse.

Atmosphere Inert Gas (Argon/N₂)

Prevents oxidative degradation

of the dihydroxyheptanoic acid

side chain.

Container Amber Glass/Polypropylene

Protects from light-induced

photo-oxidation; airtight seal

prevents moisture ingress.

Mechanism of Degradation[3]
Understanding the degradation pathway is essential for troubleshooting. The primary failure

mode is Lactonization, which is pH-dependent and accelerated by moisture.

Diagram 1: Mevastatin Stability Equilibrium
This diagram illustrates the reversible interconversion between the active salt and the inactive

lactone, highlighting the environmental triggers.
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Caption: The degradation pathway of Mevastatin Hydroxy Acid Sodium. Acidic environments

and moisture drive the equilibrium toward the inactive lactone form.

Protocol A: Receipt and Long-Term Storage
Objective: To transfer MHAS from shipping conditions to a stable long-term environment

without introducing moisture.

Materials:

Desiccator cabinet (<20% RH).

Parafilm® M or Nescoffilm.

Argon or Nitrogen gas line (optional but recommended).

-20°C non-frost-free freezer (temperature fluctuation < 2°C).

Step-by-Step Procedure:

Equilibration: Upon receipt, do not open the vial immediately. Allow the vial to equilibrate to

room temperature inside the desiccator for 1 hour.
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Reasoning: Opening a cold vial in humid air causes immediate condensation on the

hygroscopic powder, initiating degradation.

Atmosphere Exchange (Optional): If the manufacturer did not package under inert gas,

gently purge the headspace with Argon for 10-15 seconds.

Sealing: Wrap the cap junction tightly with Parafilm® to create a secondary moisture barrier.

Secondary Containment: Place the vial inside a sealed bag or jar containing active silica gel

or molecular sieves.

Freezing: Store at -20°C. Avoid "frost-free" freezers which cycle temperature to melt ice, as

these thermal cycles can promote crystal growth and physical instability.

Protocol B: Reconstitution and Quality Control
Objective: To prepare a stock solution and verify that the powder has not lactonized during

storage.

Reconstitution[2]
Solvent Choice:

DMSO: Recommended for biological assays. Solubility ~30 mg/mL.

Ethanol: Solubility ~20 mg/mL.

Water:Not recommended for stock solutions due to pH instability.

Method: Calculate volume for a 10-25 mM stock. Add solvent and vortex gently.

Storage of Solution: Aliquot immediately into single-use volumes. Store at -80°C (stable for 6

months) or -20°C (stable for 1 month). Do not refreeze.

Quality Control: HPLC Verification
Before critical assays, validate the ratio of Acid (Active) to Lactone (Inactive).

HPLC Method Parameters:
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Parameter Condition

Column C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm)

Mobile Phase A 0.1% Ammonium Acetate (pH 7.0)

Mobile Phase B Acetonitrile

Gradient 60% B to 90% B over 10 mins

Flow Rate 1.0 mL/min

Detection UV @ 238 nm

Expected Retention
Hydroxy Acid elutes earlier (more polar) than

Lactone.

Diagram 2: QC Decision Tree
Use this workflow to determine if your Mevastatin stock is suitable for use.
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Caption: Quality Control workflow to validate Mevastatin Hydroxy Acid Sodium integrity

before experimental use.
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Troubleshooting & FAQs
Q: The powder has turned slightly yellow. Is it usable?

A: Yellowing indicates oxidative degradation. While minor discoloration may not affect bulk

concentration, oxidative byproducts can be cytotoxic. Discard for sensitive cell culture work;

confirm purity via HPLC for biochemical assays.

Q: Can I store the stock solution in water?

A: No. Aqueous solutions of statin salts typically drift toward acidic pH over time (due to CO₂

absorption), triggering lactonization. If an aqueous solution is required, prepare it

immediately before use in a buffered system (pH 7.4).

Q: My HPLC shows two peaks. Which is which?

A: The first peak is typically the Mevastatin Hydroxy Acid (more polar). The second peak is

the Mevastatin Lactone (less polar). If the second peak exceeds 5% of the total area, the

inhibitory constant (Ki) of your experiment will be inaccurate.
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at: [https://www.benchchem.com/product/b124844#long-term-storage-conditions-for-
mevastatin-hydroxy-acid-sodium-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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